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Introduction

JA397 is a potent and selective chemical probe for the TAIRE family of cyclin-dependent
kinases (CDKs), which includes CDK14, CDK15, CDK16, CDK17, and CDK18.[1][2] This family
of serine/threonine kinases, also known as the PFTAIRE (CDK14, CDK15) and PCTAIRE
(CDK16, CDK17, CDK18) subfamilies, has been implicated in various cellular processes,
including cell cycle regulation, WNT signaling, and cell motility.[2][3] Due to their relatively
recent discovery and characterization, the TAIRE family kinases are considered part of the
"dark kinome," representing a promising area for novel therapeutic development.[3] JA397,
along with its structurally related negative control, JA314, serves as an invaluable tool for
elucidating the biological functions of these kinases and for validating them as potential drug
targets.[2]

Mechanism of Action

JA397 acts as an inhibitor of the TAIRE family kinases.[1][2] By binding to the kinase domain,
JA397 blocks the phosphorylation of downstream substrates, thereby inhibiting the signaling
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pathways in which these kinases are involved. The selectivity of JA397 allows researchers to
probe the specific roles of the TAIRE family kinases with minimal off-target effects.[2]

Applications in Target Validation

Target validation is a critical step in the drug discovery process, confirming that modulation of a
specific biological target will have the desired therapeutic effect.[4][5] JA397 is a powerful tool
for the chemical validation of the TAIRE family kinases.[6] Key applications include:

» Elucidating Biological Function: By inhibiting TAIRE kinase activity, researchers can study
the resulting phenotypic changes in cells or organisms, thereby uncovering the biological
roles of these kinases.

o Pathway Analysis: JA397 can be used to dissect the involvement of TAIRE kinases in
specific signaling pathways, such as the WNT, B-catenin/MEK-ERK, and FAK/RhoA/ROCK
pathways.[2]

e Phenotypic Screening: The probe can be employed in cell-based assays to identify
phenotypes that are dependent on TAIRE kinase activity, potentially revealing new
therapeutic indications.

o Biomarker Discovery: Changes in downstream signaling molecules upon treatment with
JA397 can help in the identification of biomarkers to monitor target engagement and
pathway modulation.

Quantitative Data

The following tables summarize the potency and cellular activity of JA397 against the TAIRE
family kinases.

Table 1: In Vitro Potency of JA397 against TAIRE Family Kinases (NanoBRET™ - lysed mode)
[2]3]
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Target EC50 (nM)
CDK14 27.1
CDK15 252

CDK16 39.0
CDK17 77.2
CDK18 172

Table 2: Cellular Target Engagement of JA397 in Intact Cells (NanoBRET™ assay)[2][3]

Target EC50 (nM)
CDK14 72.1
CDK15 307

CDK16 334
CDK17 21.2
CDK18 121

Table 3: Potency of Negative Control JA314 against CDK16 (NanoBRET™ assay)[2]

Target EC50 (nM)

CDK16 4165

Experimental Protocols

Protocol 1: Cellular Target Engagement using NanoBRET™ Assay

This protocol describes the use of the NanoBRET™ (Bioluminescence Resonance Energy
Transfer) assay to quantify the engagement of JA397 with a TAIRE family kinase in live cells.

Materials:
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o HEK293 cells (or other suitable cell line)

e Plasmid encoding NanoLuc®-TAIRE kinase fusion protein
e Plasmid encoding HaloTag®-NanoBRET™ Tracer K-10

o Lipofectamine® 3000 Transfection Reagent

e Opti-MEM™ | Reduced Serum Medium

o DMEM supplemented with 10% FBS

e JA397 and JA314 (negative control)

e Nano-Glo® Live Cell Reagent

o White, opaque 96-well assay plates

e Luminometer capable of measuring luminescence at 460 nm and >610 nm
Procedure:

o Cell Plating: Seed HEK293 cells in a 96-well plate at a density of 2 x 10°4 cells per well in
100 pL of DMEM with 10% FBS. Incubate overnight at 37°C, 5% CO2.

o Transfection: Co-transfect the cells with the NanoLuc®-TAIRE kinase and HaloTag®-
NanoBRET™ Tracer K-10 plasmids using Lipofectamine® 3000 according to the
manufacturer's instructions. Incubate for 24 hours.

e Compound Treatment: Prepare serial dilutions of JA397 and JA314 in Opti-MEM™. The
recommended concentration range for JA397 is 0.1 nM to 10 uM. A concentration of up to 10
MM is recommended for the negative control JA314.

* Remove the media from the cells and replace it with 80 pL of Opti-MEM™.

e Add 20 pL of the compound dilutions to the respective wells. Include DMSO-only wells as a
vehicle control.
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e Incubate the plate for 2 hours at 37°C, 5% CO2.

o Detection: Prepare the Nano-Glo® Live Cell Reagent according to the manufacturer's
protocol.

e Add 25 pL of the reagent to each well.

e Read the plate on a luminometer, measuring both donor (460 nm) and acceptor (>610 nm)
emission.

o Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor emission by the
donor emission. Plot the NanoBRET ™ ratio against the logarithm of the compound
concentration and fit the data to a sigmoidal dose-response curve to determine the EC50
value.

Protocol 2: Western Blot Analysis of Downstream Signaling

This protocol provides a general method to assess the effect of JA397 on the phosphorylation
of a downstream substrate of a TAIRE family kinase.

Materials:

o Cell line expressing the TAIRE kinase of interest and its substrate

» JA397 and JA314

o Complete cell culture medium

o Phosphate-buffered saline (PBS)

o RIPA lysis buffer with protease and phosphatase inhibitors

o BCA Protein Assay Kit

o SDS-PAGE gels

e PVDF membrane
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Primary antibodies (total and phospho-specific for the substrate)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Chemiluminescence imaging system
Procedure:

e Cell Culture and Treatment: Plate cells and grow to 70-80% confluency. Treat cells with
varying concentrations of JA397 or JA314 (e.g., 0.1, 1, 10 uM) for a specified time (e.g., 2, 6,
24 hours). Include a DMSO vehicle control.

e Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

» Protein Quantification: Determine the protein concentration of the lysates using the BCA
assay.

o SDS-PAGE and Western Blotting:
o Normalize protein amounts for each sample and separate by SDS-PAGE.
o Transfer proteins to a PVDF membrane.
o Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

o Incubate the membrane with the primary antibody (e.g., anti-phospho-substrate) overnight
at 4°C.

o Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1
hour at room temperature.

o Wash the membrane and detect the signal using an ECL substrate and an imaging
system.

» Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody
against the total substrate protein to confirm equal loading.
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o Data Analysis: Quantify the band intensities and normalize the phospho-protein signal to the
total protein signal.

Visualizations
Signaling Pathway Diagrams

The TAIRE family kinases are involved in multiple signaling pathways. The following diagrams
illustrate their roles in these pathways and how JA397 can be used to probe their function.
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Caption: WNT signaling pathway and the role of CDK14.
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Caption: FAK/RhoA/ROCK pathway and the role of CDK18.
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Experimental Workflow Diagram
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Caption: Target validation workflow using JA397.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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